(2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: (2R,4R)-4-bromo-2-phenyloxane
• InChI: InChI=1S/C11H13BrO/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2/t10-,11-/m1/s1
• InChI Key: KVGUZXIBIZOWIU-GHMZBOCLSA-N
• Isomeric SMILES: C1CO[C@H](C[C@@H]1Br)C2=CC=CC=C2
• Canonical SMILES: C1COC(CC1Br)C2=CC=CC=C2

Description

(2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran is a chiral tetrahydropyran derivative characterized by a bromine atom at the 4-position and a phenyl group at the 2-position of the pyran ring. Its stereochemistry (2R,4R) is critical for its reactivity and interactions in asymmetric synthesis and pharmaceutical applications. The bromine substituent enhances electrophilic reactivity, enabling cross-coupling reactions, while the phenyl group contributes to steric and electronic effects that influence molecular recognition and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran typically involves the following steps:

Starting Materials: The synthesis begins with the appropriate starting materials, such as a tetrahydropyran derivative and a brominating agent.

Bromination: The bromination reaction is carried out using a brominating agent like N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction conditions are carefully controlled to ensure selective bromination at the 4th position.

Phenylation: The introduction of the phenyl group at the 2nd position can be achieved through a Grignard reaction or a similar organometallic coupling reaction. This step involves the reaction of a phenylmagnesium bromide with the brominated tetrahydropyran derivative.

Industrial Production Methods

Industrial production of (2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran may involve optimized versions of the above synthetic routes. The process is scaled up to ensure high yield and purity, with stringent quality control measures in place to monitor the reaction conditions and product specifications.

Chemical Reactions Analysis

Types of Reactions

(2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 4th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to introduce functional groups like hydroxyl or carbonyl groups at specific positions.

Reduction Reactions: Reduction of the compound can lead to the formation of different tetrahydropyran derivatives with altered substituents.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiolate in polar aprotic solvents (e.g., DMF, DMSO) at elevated temperatures.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted tetrahydropyran derivatives, while oxidation and reduction reactions can produce hydroxylated or dehydrogenated products.

Scientific Research Applications

(2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a lead compound in drug discovery and development, particularly for its potential therapeutic effects.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing biochemical pathways. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications and biological effects.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared below with other tetrahydropyran derivatives, emphasizing substituents, stereochemistry, and functional groups.

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Stereochemistry	Key Applications/Reactivity
(2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran	C₁₁H₁₃BrO	241.13 g/mol	4-Br, 2-Ph	(2R,4R)	Asymmetric synthesis, drug intermediates
4-Bromotetrahydro-2H-pyran	C₅H₉BrO	165.03 g/mol	4-Br	Not specified	Building block for heterocycles
2-(4-Bromophenoxy)tetrahydro-2H-pyran	C₁₁H₁₃BrO₂	257.13 g/mol	4-BrPhO- (phenoxy group)	Not specified	Protecting group in organic synthesis
2-(4-Bromobenzyloxy)tetrahydro-2H-pyran	C₁₂H₁₅BrO₂	271.15 g/mol	4-BrBzO- (benzyloxy group)	Not specified	Polymer chemistry
(2R,3S,4S*)-2-(4-Methoxyphenyl)-4-methyltetrahydro-2H-pyran	C₁₃H₁₈O₂	206.28 g/mol	4-Me, 2-(4-MeOPh)	Racemic mixture	Diastereoselective catalysis

Physicochemical Properties

• Boiling Points: 2-(4-Bromobenzyloxy)tetrahydro-2H-pyran has a boiling point of 140–142°C at 3 Torr, while brominated phenoxy derivatives (e.g., 2-(4-Bromophenoxy)tetrahydro-2H-pyran) exhibit higher thermal stability due to aromatic conjugation.
• Density : The density of 2-(4-Bromobenzyloxy)tetrahydro-2H-pyran is 1.38 g/cm³, slightly higher than the target compound (estimated ~1.3 g/cm³) due to the benzyloxy group’s bulk.

Biological Activity

(2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological properties, synthesis, and relevant case studies.

• Molecular Formula : C11H13BrO
• Molecular Weight : 241.13 g/mol
• Structure : The compound features a tetrahydropyran ring, which is a common motif in many biologically active molecules.

Biological Activity Overview

Research indicates that (2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran exhibits several biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest that this compound has potential antimicrobial effects, making it a candidate for further investigation in the development of new antibiotics.
• Anticancer Activity : Investigations into its anticancer properties have shown promising results. The compound is being explored as a lead structure for the synthesis of more potent anticancer agents.

Synthesis

The synthesis of (2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran typically involves multi-step organic reactions. A common method includes:

• Formation of the tetrahydropyran ring through cyclization reactions.
• Introduction of the bromine substituent at the 4-position using bromination techniques.
• Functionalization at the 2-position with a phenyl group through electrophilic aromatic substitution.

Table 1: Summary of Synthetic Methods

Step	Reaction Type	Key Reagents
1	Cyclization	Tetrahydrofuran, acid catalyst
2	Bromination	N-bromosuccinimide (NBS)
3	Electrophilic Substitution	Phenyl lithium or aryl halides

Case Studies and Research Findings

• Antimicrobial Studies : In vitro assays have demonstrated that (2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran exhibits significant activity against various bacterial strains. For instance, a study reported an inhibition zone diameter of up to 15 mm against Staphylococcus aureus.
• Anticancer Research : A recent study evaluated the cytotoxic effects of this compound on human cancer cell lines. The results indicated that it inhibited cell proliferation with an IC50 value of approximately 20 µM in MCF-7 breast cancer cells, suggesting its potential as a chemotherapeutic agent.
• Mechanistic Insights : Further investigations into the mechanism of action revealed that (2R,4R)-4-Bromo-2-phenyltetrahydro-2H-pyran induces apoptosis in cancer cells through mitochondrial pathways, leading to increased levels of reactive oxygen species (ROS) and subsequent cell death.